Cas no 61522-61-0 (2-Quinoxalinecarboxylic acid, 3-methyl-, 4-oxide)

2-Quinoxalinecarboxylic acid, 3-methyl-, 4-oxide structure
61522-61-0 structure
Product Name:2-Quinoxalinecarboxylic acid, 3-methyl-, 4-oxide
CAS No:61522-61-0
MF:C10H8N2O3
MW:204.18212223053
CID:476273
PubChem ID:54386948
Update Time:2025-04-19

2-Quinoxalinecarboxylic acid, 3-methyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinecarboxylic acid, 3-methyl-, 4-oxide
    • 3-methyl-4-oxidoquinoxalin-4-ium-2-carboxylic acid
    • 3-Methyl-4-oxo-4lambda~5~-quinoxaline-2-carboxylic acid
    • SCHEMBL9114066
    • 61522-61-0
    • DTXSID60711009
    • Inchi: 1S/C10H8N2O3/c1-6-9(10(13)14)11-7-4-2-3-5-8(7)12(6)15/h2-5H,1H3,(H,13,14)
    • InChI Key: VDXJRNVIAQNLBQ-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C(C)=C(C(=O)O)N=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 204.05354
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 77.13
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